ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate

• IUPAC Name: ethyl 2-(4,6-dimethyl-3-nitro-2-oxopyridin-1-yl)acetate
• InChI: InChI=1S/C11H14N2O5/c1-4-18-9(14)6-12-8(3)5-7(2)10(11(12)15)13(16)17/h5H,4,6H2,1-3H3
• InChI Key: MMPSNZAYTBIPKE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=CC(=C(C1=O)[N+](=O)[O-])C)C
• Molecular Formula: C11H14N2O5
• Molecular Weight: 254.24 g/mol

Description

Ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or receptors in the body, leading to its unique effects.
Biochemical and Physiological Effects:
Ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory properties, as well as potential anti-cancer properties. Additionally, this compound has been found to have an effect on the central nervous system, leading to potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate in lab experiments is its unique biochemical and physiological effects. This compound can be used to study various biological processes and has potential applications in the development of new drugs. However, one limitation of using this compound is its potential toxicity, which must be carefully considered when conducting experiments.

Future Directions

There are many future directions for research involving ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate. One potential area of research is the development of new drugs based on the unique properties of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research is needed to explore the potential toxicity of this compound and to develop safe methods for its use in lab experiments.

Synthesis Methods

The synthesis of ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate has been achieved using various methods. One of the most common methods involves the condensation reaction of 4,6-dimethyl-3-nitropyridin-2-one with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The resulting product is then purified using column chromatography to obtain pure ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate.

Scientific Research Applications

Ethyl (4,6-dimethyl-3-nitro-2-oxopyridin-1(2H)-yl)acetate has been extensively studied for its potential applications in scientific research. This compound has been found to have unique biochemical and physiological effects, making it a valuable tool for researchers in various fields.